Cas no 1214384-63-0 (2-(3,5-Dibromophenyl)-2-hydroxyacetic acid)

• Product Name: 2-(3,5-Dibromophenyl)-2-hydroxyacetic acid
• CAS No: 1214384-63-0
• MF: C₈H₆Br₂O₃
• MW: 309.939441204071
• CID: 4939286
• Update Time: 2025-06-14

2-(3,5-Dibromophenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromomandelic acid
• 2-(3,5-Dibromophenyl)-2-hydroxyacetic acid

• Inchi： 1S/C8H6Br2O3/c9-5-1-4(2-6(10)3-5)7(11)8(12)13/h1-3,7,11H,(H,12,13)
• InChI Key： KCIKDTRXKWRSNU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C(C(=O)O)O)Br

Computed Properties

• Exact Mass: 309.86632 g/mol
• Monoisotopic Mass: 307.86837 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5
• Molecular Weight: 309.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(3,5-Dibromophenyl)-2-hydroxyacetic acid

Comprehensive Overview of 2-(3,5-Dibromophenyl)-2-hydroxyacetic acid (CAS No. 1214384-63-0)

2-(3,5-Dibromophenyl)-2-hydroxyacetic acid (CAS No. 1214384-63-0) is a brominated aromatic compound with significant applications in pharmaceutical intermediates and organic synthesis. Its unique structure, featuring a hydroxyacetic acid moiety attached to a 3,5-dibromophenyl ring, makes it a versatile building block for researchers exploring novel bioactive molecules. The compound's molecular formula C8H6Br2O3 and molecular weight 305.94 g/mol position it as a valuable candidate for drug discovery programs targeting inflammation and metabolic disorders.

Recent trends in AI-driven drug discovery have increased interest in brominated compounds like 2-(3,5-Dibromophenyl)-2-hydroxyacetic acid, as machine learning models identify them as potential enzyme inhibitors. The 3,5-dibromo substitution pattern enhances the compound's ability to interact with biological targets through halogen bonding, a hot topic in medicinal chemistry optimization. Researchers frequently search for "brominated phenyl derivatives in drug design" and "hydroxyacetic acid applications," reflecting the growing demand for such specialized chemicals.

The synthetic utility of CAS 1214384-63-0 extends to peptide modification and bioconjugation chemistry, where its carboxylic acid group enables facile derivatization. Analytical studies using HPLC-MS and NMR spectroscopy confirm its high purity (>98%), making it suitable for high-throughput screening platforms. Environmental scientists also investigate its biodegradation pathways, addressing concerns about sustainable chemistry practices.

In material science, the compound's crystalline properties attract attention for designing organic electronic materials. Its thermal stability (decomposition point >200°C) and photophysical characteristics make it a candidate for OLED precursors. Patent databases show growing applications in advanced material formulations, particularly for optoelectronic devices.

Quality control protocols for 2-(3,5-Dibromophenyl)-2-hydroxyacetic acid emphasize ICH guidelines compliance, with strict monitoring of heavy metal impurities and residual solvents. The compound's storage conditions (2-8°C under inert atmosphere) and handling precautions are critical considerations for laboratory safety. These specifications align with current industry focus on GMP-compliant intermediates.

Emerging research explores the compound's potential in biocatalysis and green chemistry applications. Its chiral center offers opportunities for developing asymmetric synthesis methods, responding to pharmaceutical industry demands for enantiomerically pure compounds. Recent publications highlight its role in constructing complex heterocycles through multicomponent reactions.

The global market for specialty brominated compounds like 1214384-63-0 shows steady growth, driven by pharmaceutical outsourcing trends and contract research activities. Suppliers emphasize batch-to-batch consistency and provide comprehensive analytical certificates, addressing customer priorities in quality assurance.

Future developments may explore the compound's structure-activity relationships in targeted therapies, particularly for protein-protein interaction modulation. Its structural analogs are being evaluated in fragment-based drug discovery, demonstrating the expanding utility of this brominated scaffold in cutting-edge research.